Cas no 2137068-29-0 (4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R)-)

• Product Name: 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R)-
• CAS No: 2137068-29-0
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 5293486
• Update Time: 2025-05-20

4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R)-

• Inchi： 1S/C15H23NO2/c1-12(2)15(16)14(17)9-6-10-18-11-13-7-4-3-5-8-13/h3-5,7-8,12,15H,6,9-11,16H2,1-2H3/t15-/m1/s1
• InChI Key： YDPLIJQWBCZWSV-OAHLLOKOSA-N
• SMILES： C(OCC1=CC=CC=C1)CCC(=O)[C@H](N)C(C)C

Additional information on 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R)-

Introduction to 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R) and Its Significance in Modern Chemical Research

4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R), identified by the CAS number 2137068-29-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique stereochemistry and functional groups present in this compound make it a valuable candidate for further investigation.

The structure of 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R) consists of a heptanone backbone modified with an amino group at the 5-position, a methyl group at the 6-position, and a phenylmethoxy substituent at the 1-position. The (5R) configuration indicates a specific stereochemical arrangement that is crucial for its biological activity. Such stereochemical precision is often essential in pharmaceuticals, where the spatial arrangement of atoms can significantly influence efficacy and safety.

In recent years, there has been growing interest in the development of novel compounds with tailored biological activities. 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R) represents a promising candidate in this context. Its unique structural motifs suggest potential applications in the synthesis of bioactive molecules. For instance, the presence of an amino group and a phenylmethoxy substituent may facilitate interactions with biological targets such as enzymes or receptors.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers are increasingly exploring molecules with complex structures as starting points for drug discovery. The stereochemistry of 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R) adds another layer of complexity that could be exploited to develop enantiomerically pure compounds with enhanced pharmacological properties.

The synthesis of 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R) presents both challenges and opportunities. The need for precise stereocontrol during its preparation underscores the importance of advanced synthetic methodologies. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis are likely to be employed to achieve the desired configuration. These methods not only highlight the sophistication of modern organic chemistry but also open avenues for the development of related compounds.

Recent studies have begun to explore the biological activity of 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R) and its derivatives. Preliminary findings suggest that this compound may exhibit properties relevant to various therapeutic areas. For example, its structural features could make it a useful scaffold for designing molecules that interact with specific biological pathways. This aligns with current trends in drug discovery, where targeted interventions based on detailed molecular interactions are highly valued.

The role of computational chemistry in studying 4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R) cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments and how it might interact with biological targets. These predictions can guide experimental efforts and help optimize synthetic routes. By integrating experimental data with computational insights, scientists can accelerate the development process and increase the likelihood of success.

In conclusion,4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R) is a compound with significant potential in chemical research and pharmaceutical development. Its complex structure and unique stereochemistry make it an intriguing subject for further study. As research continues to uncover new applications for this molecule and its derivatives,4-Heptanone, 5-amino-6-methyl-1-(phenylmethoxy)-, (5R) is poised to play a crucial role in advancing our understanding of molecular interactions and their implications for health and disease.